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Compound of Interest

Compound Name: Fluticasone acetate

Cat. No.: B122915 Get Quote

Introduction

Fluticasone, a synthetic corticosteroid, is a cornerstone in the management of respiratory

diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1][2] Its

therapeutic effects are primarily attributed to its potent anti-inflammatory properties.[1] Available

in derivatives like Fluticasone Propionate (FP) and Fluticasone Furoate (FF), it acts by

modulating the expression of a wide array of genes involved in inflammation, immune

response, and airway remodeling.[1][3][4] This document provides an overview of its

mechanism of action, protocols for its use in in-vitro studies, and a summary of its effects on

gene expression in various respiratory cell types.

Mechanism of Action

Fluticasone exerts its effects through the glucocorticoid receptor (GR).[1] Upon entering the

cell, it binds to the cytosolic GR, which is complexed with heat shock proteins (HSPs). This

binding event causes the dissociation of HSPs and the translocation of the fluticasone-GR

complex into the nucleus.[1] Inside the nucleus, this complex modulates gene expression

through two primary mechanisms:

Transactivation: The GR complex binds directly to specific DNA sequences known as

Glucocorticoid Response Elements (GREs) in the promoter regions of target genes, leading

to the upregulation of anti-inflammatory genes.
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Transrepression: The GR complex interacts with and inhibits pro-inflammatory transcription

factors, such as Nuclear Factor-kappa B (NF-κB), preventing them from activating the

expression of inflammatory genes like cytokines, chemokines, and adhesion molecules.[3][5]

This dual action results in the potent suppression of airway inflammation.[1]
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Gene Expression Analysis Workflow

1. Cell Culture
(e.g., A549, HNECs)

2. Cell Treatment
- Fluticasone Acetate

- Stimulus (e.g., TNFα)

3. RNA Extraction
(e.g., Spin Column Kit)

4. Reverse Transcription
(RNA -> cDNA)

5. Quantitative PCR (qPCR)
(Amplify cDNA)

6. Data Analysis
(Relative Gene Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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